2-(Methylthio)-4-phenylpyrimidine

• IUPAC Name: 2-methylsulfanyl-4-phenylpyrimidine
• InChI: InChI=1S/C11H10N2S/c1-14-11-12-8-7-10(13-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: LHQHZLLOGPDNGV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=CC=CC=C2
• Molecular Formula: C11H10N2S
• DSSTOX Substance ID: DTXSID40355824
• Molecular Weight: 202.28 g/mol
• CAS No.: 56734-10-2

Description

2-(Methylthio)-4-phenylpyrimidine is a useful research compound. Its molecular formula is C11H10N2S and its molecular weight is 202.28 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, such as 2-(methylthio)-4-phenylpyrimidine, are often used in the development of kinase inhibitors . Kinases are a prevalent class of targets within drug discovery, with inhibitors of approximately 30 distinct targets .

Mode of Action

It is suggested that the compound might interact with its targets (potentially kinases) and induce changes that could inhibit the function of these targets

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred suspension of sodium methanethiolate (0.35 g) in DMF (5 ml) at 0° C. was added dropwise a solution of 2-chloro-4-phenylpyrimidine (0.86 g, prepared from 2-chloropyrimidine according to the method of D B Harden et al., J.Org.Chem., 1988, 53, 4137) in DMF (5 ml). Stirring was continued at 0° C. for 15 minutes and then the temperature was allowed to rise to room temperature. After a further 2 hours, the reaction mixture was diluted with water and then extracted with ether (×3). The combined ether extracts were washed with water, dried, filtered and evaporated to give 2-methylthio-4-phenylpyrimidine (0.76 g) as a brown solid which was used directly in the next stage.

Synthesis routes and methods III

Procedure details

A solution of 3.5 g. of 2-mercapto-4-phenylpyrimidine in 50 ml. of 1 N sodium hydroxide is cooled to near 0° C. and 2.94 g. of methyl iodide is added. After stirring at room temperature for 2 hours, the product is recovered by filtration. Recrystallization from methylene chloride-hexane affords the desired compound, m.p. 87°-89° C.

Synthesis routes and methods IV

Procedure details

A solution of phenylmagnesium bromide (1M in THF, 4.2 mL, 4.2 mmol) is added to a solution of 4-chloro-2-methylthio-pyrimidine (296 mg, 1.84 mmol) and Fe(acac)3 (32 mg, 0.09 mmol) in THF (10 mL) at −30° C. After stirring for 50 min at that temperature, the reaction is quenched with brine, the aqueous layer is extracted with Et2O, the combined organic phases are dried over Na2SO4 and evaporated, and the residue is purified by flash chromatography (hexane/ethyl acetate, 10:1). After eluting a first fraction containing biphenyl (90 mg), one obtains 2-methylthio-4-phenyl-pyrimidine as a pale yellow solid (197 mg, 53%). 1H NMR (300 MHz, CD2Cl2) δ 8.53 (d, 1H), 8.09–8.13 (m, 2H), 7.53–7.48 (m, 3H), 7.39 (d, 2H), 2.63 (s, 3H); 13C NMR (75 MHz, CD2Cl2) δ 173.0, 164.0, 158.0, 136.7, 131.1, 131.0, 129.2, 127.5, 127.4, 112.2, 14.3.